Cas no 1085454-40-5 (2'-Fluoro-4-methoxybiphenyl-3-amine)

• Product Name: 2'-Fluoro-4-methoxybiphenyl-3-amine
• CAS No: 1085454-40-5
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 4998135
• Update Time: 2025-08-03

2'-Fluoro-4-methoxybiphenyl-3-amine Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-4-methoxybiphenyl-3-amine
• 2'-Fluoro-4-methoxybiphenyl-3-amine

• Inchi： 1S/C13H12FNO/c1-16-13-7-6-9(8-12(13)15)10-4-2-3-5-11(10)14/h2-8H,15H2,1H3
• InChI Key： JRFRYHBFZKZZLB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(=C(C=1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-Fluoro-4-methoxybiphenyl-3-amine

Latest Research Insights on 2'-Fluoro-4-methoxybiphenyl-3-amine (CAS: 1085454-40-5) in Chemical Biology and Pharmaceutical Applications

The compound 2'-Fluoro-4-methoxybiphenyl-3-amine (CAS: 1085454-40-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic amine derivative, characterized by its fluoro and methoxy substituents, serves as a critical intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, neurological disorders, and infectious diseases. Recent studies highlight its role in modulating key biological pathways, making it a valuable scaffold for medicinal chemistry optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a precursor for kinase inhibitors. The study demonstrated that structural modifications of 2'-Fluoro-4-methoxybiphenyl-3-amine led to enhanced selectivity against tyrosine kinase receptors implicated in tumor proliferation. Molecular docking simulations revealed its binding affinity to ATP-binding sites, suggesting its utility in designing next-generation anticancer agents. Notably, derivatives of this compound exhibited low nanomolar IC50 values in preclinical models, underscoring its pharmacological promise.

Further investigations into its mechanism of action were detailed in a Bioorganic & Medicinal Chemistry Letters report (2024), where the compound was incorporated into PROTAC (Proteolysis-Targeting Chimera) architectures. The bifunctional molecules derived from 1085454-40-5 successfully degraded oncogenic proteins via the ubiquitin-proteasome system, showcasing its adaptability in targeted protein degradation strategies. This approach addresses drug resistance challenges in oncology, marking a paradigm shift in therapeutic design.

Beyond oncology, 2'-Fluoro-4-methoxybiphenyl-3-amine has shown potential in neuropharmacology. A collaborative study between academic and industrial laboratories (2023) identified its derivatives as potent modulators of serotonin and dopamine receptors, with improved blood-brain barrier permeability. These findings open avenues for treating CNS disorders such as depression and Parkinson's disease, with reduced off-target effects compared to classical neuroactive agents.

Synthetic methodologies for 1085454-40-5 have also advanced, as reported in Organic Process Research & Development (2024). A novel continuous-flow synthesis route achieved an 85% yield with minimal byproducts, addressing scalability challenges for industrial production. Green chemistry principles were integrated, utilizing catalytic fluorination and solvent-free amination, aligning with sustainable pharmaceutical manufacturing trends.

In conclusion, 2'-Fluoro-4-methoxybiphenyl-3-amine (1085454-40-5) exemplifies the convergence of synthetic chemistry and biological innovation. Its multifaceted applications—from kinase inhibition to protein degradation and neuro modulation—position it as a cornerstone in modern drug discovery. Future research directions may focus on expanding its therapeutic index and exploring combination therapies, leveraging its unique physicochemical properties.